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Compound of Interest

Compound Name: Ethyl cyclohexylideneacetate

Cat. No.: B131199 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Ethyl cyclohexylideneacetate. It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices and build confidence in chemical handling.

Chemical Properties and Hazards
Ethyl cyclohexylideneacetate is a combustible liquid that can cause skin, eye, and respiratory

irritation.[1][2][3] It is harmful if swallowed.[1] Adherence to proper safety protocols is crucial to

minimize risks associated with its handling.

Physical and Chemical Properties

Property Value

Molecular Formula C₁₀H₁₆O₂[1][4]

Molecular Weight 168.23 g/mol [1][4]

Appearance Clear, colorless to light yellow liquid[4][5][6]

Boiling Point 48-49 °C at 0.02 mmHg[7][8]

Refractive Index 1.4770-1.4810 @ 20°C[5]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[3]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity,

Single Exposure
3

H335: May cause respiratory

irritation[1]

Occupational Exposure Limits for Ethyl cyclohexylideneacetate have not been established by

OSHA or ACGIH.[2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) approved standards.[9]

Hand Protection: Wear chemical-resistant, impervious gloves (e.g., nitrile rubber) that have

been inspected prior to use.[9]

Skin and Body Protection: Wear a lab coat, and in cases of potential splashing, wear

fire/flame resistant and impervious clothing.[9]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate organic vapor cartridge.[9]
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Donning (Putting On) PPE

Doffing (Taking Off) PPE

1. Hand Hygiene 2. Gown 3. Mask/Respirator 4. Eye Protection 5. Gloves

1. Gloves 2. Gown 3. Hand Hygiene 4. Eye Protection 5. Mask/Respirator 6. Hand Hygiene

Click to download full resolution via product page

Caption: Sequential process for correctly donning and doffing Personal Protective Equipment.

Laboratory Handling Protocol
1. Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[9]
Locate the nearest emergency eyewash station and safety shower.
Have a chemical spill kit readily available.
Inspect all PPE for integrity before use.

2. Handling:

Avoid contact with skin, eyes, and clothing.[2]
Avoid inhalation of vapors.
Use non-sparking tools to prevent ignition.[9]
Keep the container tightly closed when not in use.
Ground and bond containers and receiving equipment when transferring the substance.

3. Storage:

Store in a cool, dry, and well-ventilated area.[9]
Keep away from heat, sparks, open flames, and hot surfaces.[9]
Store separately from incompatible materials such as oxidizing agents.
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4. Disposal:

Dispose of waste in accordance with local, regional, and national regulations.[8]
Chemical waste generators must determine if the discarded chemical is classified as
hazardous waste.[2]

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[10]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Seek medical attention if irritation

persists.[10]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and consult a

doctor.[10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[10]

Spill Response Plan

In the event of a spill, follow these steps to ensure a safe and effective cleanup.
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Spill Occurs

Alert personnel in the area
and evacuate if necessary

Assess the spill size
and associated hazards

Don appropriate PPE

Ensure adequate ventilation
(use fume hood)

Remove all sources of ignition

Contain the spill with
inert absorbent material

Collect absorbed material with
non-sparking tools into a

suitable container

Decontaminate the spill area
with soap and water

Dispose of waste in
accordance with regulations

Restock spill kit
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Caption: Step-by-step workflow for responding to a chemical spill of Ethyl
cyclohexylideneacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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